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Compound of Interest

Compound Name: ACHP

Cat. No.: B1663735

For Researchers, Scientists, and Drug Development Professionals

Core Properties of ACHP

ACHP, with the CAS number 406208-42-2, is a potent and selective small molecule inhibitor of
IkB kinase (IKK), playing a crucial role in the modulation of inflammatory and oncogenic
signaling pathways. This technical guide provides a comprehensive overview of its fundamental
properties, biological activity, and the experimental protocols utilized in its characterization.

Physicochemical Properties

ACHP is a complex heterocyclic molecule with the following IUPAC name: 2-amino-6-[2-
(cyclopropylmethoxy)-6-hydroxyphenyl]-4-(4-piperidinyl)-3-pyridinecarbonitrile. Its fundamental
physicochemical properties are summarized in the table below.
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Property Value Source
CAS Number 406208-42-2 [1]
Molecular Formula C21H24N402 [1]
Molecular Weight 364.4 g/mol [1]
2-amino-6-[2-
(cyclopropylmethoxy)-6-
IUPAC Name hydroxyphenyl]-4-(4- [1]
piperidinyl)-3-
pyridinecarbonitrile
Synonyms IKK-2 Inhibitor VIII [2]
Purity >97% (HPLC)
Solubility DMSO: 20 mM [1]
Storage Store at -20°C

Physical Form

Solid

[1]

Melting Point

Undetermined

[3]

Boiling Point

Undetermined

[3]

Biological Activity

ACHP is a well-characterized inhibitor of IkB kinase (IKK), a key enzyme complex in the NF-kB

signaling cascade. It also exhibits inhibitory activity against the STAT3 signaling pathway.

Target ICs0 Source
IKKB 8.5nNM [1]
IKKat 250 nM [1]
IKKy, Syk, MKK4 >20 pM [1]

Key Biological Effects:
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e Inhibition of NF-kB Pathway: ACHP prevents the phosphorylation of IkBa, which leads to the
inhibition of NF-kB activation and its subsequent translocation to the nucleus. This has been
demonstrated to induce cell growth arrest and apoptosis in multiple myeloma cell lines.[1]

e Inhibition of STAT3 Signaling: ACHP has been shown to abrogate the STAT3 signaling
pathway in non-small cell lung carcinoma (NSCLC) cells. It reduces the phosphorylation of
STAT3 at Tyr705, leading to decreased nuclear translocation and DNA binding ability.[4]

 Antifibrotic Properties: ACHP can block TGFB1-induced nuclear translocation of RelA and
Smad2/3, suggesting its potential in treating fibrotic diseases.[5]

 Anti-inflammatory Activity: Topical administration of ACHP has been shown to prevent skin
inflammation in mouse models.[1]

 Antiviral Activity: ACHP prevents HIV-1 replication induced by TNF-a.[1]

Signaling Pathways

ACHP primarily exerts its effects through the inhibition of the NF-kB and STAT3 signaling
pathways.

Caption: ACHP inhibits the NF-kB signaling pathway.
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Caption: ACHP inhibits the STAT3 signaling pathway.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of
ACHP.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of ACHP on the viability of non-small cell lung
carcinoma (NSCLC) cells.[4]

Workflow:

MTT Assay Experimental Workflow

1. Seed NSCLC cells eat with various
(5x10° cellsfwell) 2 '(gi‘jga‘sen/‘:"é’é"‘fh‘ concentrations of 4 Ad&'f:{[:g““"” 5. Incubate for 2 hours
in 96-well plates " 2, for 24 hours 9

6.Add lysis buffer
(20% SDS, 50% DMF)

8. Measure absorbance
7. Incubate overnight }—){ at570 nm

Western Blot Experimental Workflow

1. Treat AS49 cells
5| 2 Lyse cells and 3. Separate proteins 4. Transfer proteins 6. Incubate with primary
W‘"‘,;&“m ::S:HP quantify protein by SDS-PAGE to a membrane 5. Block membrane antibodies (p-STAT3, STAT3)

7. Incubate with secondary
antibody

8. Detect and visualize bands

IKKB Kinase Assay Experimental Workflow

1. Prepare reaction mixture:

2. Add ACHP at various 3. Initiate reaction by 3 o 3 3 6. Quantify substrate
and buffor concentrations > adding ATP 4. Incubate at 30°C 5. Stop the reaction phosphorylation

IKKB enzyme, substrate (e.g., IkBa peptide), |——=>|
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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